3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-[4-(hydroxymethyl)phenyl]-4-phenyl-

• IUPAC Name: 3-[4-(hydroxymethyl)phenyl]-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H13N3OS/c19-10-11-6-8-12(9-7-11)14-16-17-15(20)18(14)13-4-2-1-3-5-13/h1-9,19H,10H2,(H,17,20)
• InChI Key: LIJAPSQOHGPQGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=C(C=C3)CO
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol

Description

Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms. They are known for their wide range of biological activities. The specific compound you mentioned seems to be a derivative of 1,2,4-triazole-3-thione, which is a type of triazole.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques like NMR, IR, and mass spectrometry. For your compound, the exact structure would depend on the positions and types of substituents on the triazole ring.

Chemical Reactions Analysis

Triazoles can undergo a variety of chemical reactions, including electrophilic substitution, due to the presence of multiple nitrogen atoms. The specific reactions your compound can undergo would depend on its exact structure and conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, and solubility, can be determined using various experimental techniques. For your compound, these properties would depend on its exact structure.

Scientific Research Applications

Inhibition of Enzymes

• Inhibition of trans-Cinnamate 4-Hydroxylase : 4-Amino-5-aryl-2,3-dihydro-3H-1,2,4-triazole-3-thiones show inhibitory activity against trans-cinnamate 4-hydroxylase, an enzyme in plants, with one compound exhibiting significant inhibition at an IC50 value of 0.32 µM (Hong et al., 2005).

Antioxidant and Urease Inhibition

• Antioxidant and Urease Inhibitory Activities : Some 1,2,4-triazole and 1,3,4-thiadiazole derivatives, including 3H-1,2,4-triazole-3-thiones, exhibit potent antioxidant and urease inhibitory activities, with specific compounds exceeding the performance of standard drugs in these functions (Khan et al., 2010).

Cancer Research

• Effect on Cancer Cell Migration and Growth : Derivatives of 1,2,4-Triazole-3-thiol, including those with a hydrazone moiety, have been shown to inhibit cancer cell migration and affect the growth of melanoma, breast, and pancreatic cancer spheroids (Šermukšnytė et al., 2022).

Metabolism Studies

• In Vivo Metabolism in Rats : Studies on the metabolism of 1,2,4-triazole-3-thione derivatives in rats revealed the formation of specific metabolites, providing insights into the drug metabolism pathways (Oruç et al., 1999).

Crystal Structure and Energetic Analysis

• Crystal Structure Investigations : Investigations into the crystal structures of 1,2,4-triazole-3-thione compounds revealed the importance of supramolecular synthons in these compounds, aiding in the understanding of their solid-state behaviors (Saeed et al., 2019).

Antibacterial Activity

• Antibacterial Properties : N2-hydroxymethyl and N2-aminomethyl derivatives of 1,2,4-triazole-3-thiones have demonstrated antibacterial activity against various bacterial strains, highlighting their potential in antimicrobial research (Plech et al., 2011).

Tautomerism Studies

• Thiol/Thione Tautomerism : Studies on 1,2,4-triazole-5(4H)-thiones revealed insights into thiol⇔thione tautomerism, a key aspect in understanding the chemical behavior of these compounds (Aouad et al., 2018).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. Triazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and antiviral effects. The exact mechanism of action for your compound would depend on its structure and the biological system it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed when working with triazole derivatives.

Future Directions

Triazole derivatives are a promising class of compounds in medicinal chemistry due to their wide range of biological activities. Future research could focus on synthesizing new derivatives, studying their biological activities, and optimizing their properties for potential therapeutic applications.